Propane-1-sulfonic acid cyanomethyl-amide

• Molecular Formula: C5H10N2O2S
• Molecular Weight: 162.21 g/mol
• IUPAC Name: N-(cyanomethyl)propane-1-sulfonamide
• InChI: InChI=1S/C5H10N2O2S/c1-2-5-10(8,9)7-4-3-6/h7H,2,4-5H2,1H3
• InChI Key: WMCSMINIOLMNOO-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)NCC#N

Description

Propane-1-sulfonic acid cyanomethyl-amide is a useful research compound. Its molecular formula is C5H10N2O2S and its molecular weight is 162.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Aminoacetonitrile (14.25 g, 92.5 mmoles) was dissolved in 1,2-dichloroethane (150 ml) and the reaction was placed under N2. Triethylamine (32.76 g, 324 mmoles) was added and the reaction was cooled to zero degrees Celsius. A solution of propane-1-sulfonyl chloride (13.19 g, 92.5 mmoles) in 1,2-dichloroethane (20 ml) was added dropwise and the reaction was allowed to warm to room temperature and was stirred for 16 hours. Thin-layer chromatography showed the presence of a new product with a higher Rf. The solvent was removed in vacuo and the crude product was submitted to flash chromatography (methylene chloride:ethyl acetate, 9:1) to yield 10.56 g of propane-1-sulfonic acid cyanomethyl-amide. 1HNMR (CDCl3): 5.40 (s, 1H), 4.11 (s, 2H), 3.15,(m, 2H), 1.89 (q, 2H), 1.10 (t, 3H).